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Compound of Interest

Compound Name: 2-Methoxy-6-(2-nitroethyl)phenol

CAS No.: 96853-40-6

Cat. No.: B2812124

Get Quote

Executive Safety Summary
Urgent Directive: Treat 2-Methoxy-6-(2-nitroethyl)phenol as a thermally unstable, energetic

material capable of forming shock-sensitive salts.

As a Senior Application Scientist, I must emphasize that this is not standard organic waste. The

presence of a nitroethyl side chain on a phenolic ring creates a "dual-trigger" hazard:

Phenolic Acidity: Corrosive to tissue and toxic by absorption.

Nitroethyl Instability: The

-protons adjacent to the nitro group are acidic. Exposure to bases (even weak ones like
sodium bicarbonate) can generate nitronate salts, which are frequently explosive when dry.

Immediate Action:

DO NOT mix with alkaline waste streams (bases, bleach, ammonia).

DO NOT allow residues to dry out in ground-glass joints.
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DO NOT dispose of in general trash or general solvent cans without segregation.

Chemical Profile & Hazard Characterization
Understanding the physicochemical properties is the first step in a self-validating safety system.

Property Data / Characteristic Operational Implication

Chemical Structure
Phenol ring w/ Methoxy &

Nitroethyl groups

Dual hazard: Corrosive

(Phenol) + Energetic (Nitro)

Physical State Yellow Crystalline Solid
Dust inhalation hazard;

permeates gloves.

Solubility

Soluble in organic solvents

(DCM, EtOAc); Sparingly

soluble in water.

Use non-halogenated organic

waste streams if dissolved.

Acidity (pKa)

~7.0–8.0 (Phenolic OH); ~9.0

(Nitroethyl

-H)

CRITICAL: Reacts with bases

to form unstable salts.

Stability
Heat & Shock Sensitive

(Potential)

Keep away from heat sources

and friction points.

RCRA Status
Characteristic Waste

(D001/D003 potential); Toxic

Requires separate hazardous

waste labeling.

The "Nitronate Trap": A Critical Mechanism
Expertise Insight: Many incidents occur because researchers treat this compound simply as

"toxic." You must understand the Nef Reaction and Nitronate formation logic to handle this

safely.

When 2-Methoxy-6-(2-nitroethyl)phenol encounters a base (

), it deprotonates at the carbon alpha to the nitro group, forming a nitronate anion:

Why this matters:
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Explosive Potential: Metal nitronates (Sodium/Potassium salts) are often shock-sensitive

explosives, similar to picric acid salts.

Exothermicity: The reaction with strong bases is exothermic, potentially triggering thermal

decomposition of the bulk material.

Protocol Rule: Never use basic spill kits (e.g., limestone, sodium carbonate) to neutralize spills

of this substance. Use clay-based absorbents or vermiculite only.

Segregation Logic (Visualized)
The following diagram illustrates the decision-making logic for segregating this chemical. This

is a self-validating system: if you follow the "No" paths, you avoid the critical hazards defined

above.
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Waste: 2-Methoxy-6-(2-nitroethyl)phenol

Physical State?

Liquid Solution

Dissolved

Solid / Residue

Pure Solid

Contains Bases/Caustics?

Contains Oxidizers?

No

STOP: EXPLOSION RISK
(Nitronate Formation)

Yes (NaOH, KOH, Amines)

Segregated Organic Waste
(Label: Nitro-Phenolic Hazard)

No (Compatible Solvents)

STOP: FIRE RISK
(Exothermic Reaction)

Yes (Peroxides, Nitric Acid)

Container Type?

Double Bag (Polyethylene)
Label: Toxic/Reactive

Vial/Weigh BoatMixed w/ Basic Waste

Click to download full resolution via product page

Caption: Segregation workflow preventing Nitronate formation and accidental energetic

discharge.

Step-by-Step Disposal Protocols
A. Solid Waste (Pure Compound)
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PPE Selection: Wear nitrile gloves (double-gloved recommended due to phenol permeation)

and safety goggles.

Container: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated glass

waste bottle. Do not use metal containers (reacts with phenols).

Wetting (Stabilization): If the solid is dry and old, lightly mist with water or a high-boiling inert

solvent (e.g., mineral oil) to desensitize it against friction.

Labeling: Affix a hazardous waste tag.

Constituents: "2-Methoxy-6-(2-nitroethyl)phenol"

Hazard Checkboxes: Toxic, Corrosive, Reactive (if applicable by local definition).

Storage: Store in a cool, dark flammable cabinet until pickup.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Compatibility Check: Ensure the solvent stream is free of bases (amines, hydroxide) and

strong oxidizers.

Quenching (If necessary):

If the mixture is alkaline, acidify carefully with dilute HCl or H2SO4 to pH 5–6 before

disposal. This ensures the compound exists as the stable phenol, not the unstable

nitronate salt.

Control: Monitor temperature; do not allow to exceed 30°C.

Segregation: Pour into a dedicated "Organic Waste - Toxic" container.

Preferred Solvents: Ethyl Acetate, Dichloromethane, Ethanol (Acidified).

Avoid: Acetone/Ketones (if highly basic conditions exist, risk of condensation reactions).

C. Contaminated Glassware
Rinse: Triple rinse with a compatible solvent (ethanol or acetone).
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Collect Rinsate: Add rinsate to the Liquid Waste container described above.

Final Wash: Only after triple rinsing can the glassware be washed with soap and water.

Emergency Procedures
Spill Response

Minor Spill (<5g):

Evacuate immediate area.[1][2]

Cover spill with Vermiculite or Dry Sand. (Do not use "Spill-X-C" or caustic neutralizers).

Scoop carefully using a plastic scoop (non-sparking) into a waste pail.

Wipe area with solvent-dampened pads; dispose of pads as solid hazardous waste.

Major Spill / Dry Powder Release:

Evacuate the lab.

Do not attempt cleanup if dust is airborne (explosion hazard).

Contact EHS/HazMat immediately.

Exposure First Aid[4]
Skin Contact: Phenols anesthetize the skin (numbing sensation). Wash immediately with

PEG-300 or PEG-400 (Polyethylene Glycol) if available, then copious water. Water alone is

less effective for phenols.

Eye Contact: Flush for 15 minutes. Seek medical attention immediately.

Regulatory & Compliance (RCRA)
While 2-Methoxy-6-(2-nitroethyl)phenol may not have a specific named "U-List" or "P-List"

code, it is regulated under the Resource Conservation and Recovery Act (RCRA) via

characteristics:
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Characteristic of Reactivity (D003): If the specific batch is determined to be explosive or

forms explosive mixtures with water.

Characteristic of Toxicity: Due to the phenolic component.[3]

Generator Status: You must characterize this waste. "Unlisted Hazardous Waste" is the

default safe categorization.

Transport (DOT):

Likely Class 6.1 (Toxic Solids, Organic, N.O.S.) or Class 4.1 (Flammable Solids) depending

on formulation.

Proper Shipping Name: Toxic solids, organic, n.o.s. (contains 2-Methoxy-6-(2-
nitroethyl)phenol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/chem-compatibility-chart.pdf
https://www.benchchem.com/product/b2812124/docs?utm_src=pdf-body#proper-disposal-procedures-2-methoxy-6-2-nitroethyl-phenol-1-2
https://www.benchchem.com/product/b2812124/docs?utm_src=pdf-body#proper-disposal-procedures-2-methoxy-6-2-nitroethyl-phenol-1-2
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1000
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitro-phenol
https://www.benchchem.com/product/b2812124?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2812124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. fishersci.com [fishersci.com]

2. tcichemicals.com [tcichemicals.com]

3. vumc.org [vumc.org]

To cite this document: BenchChem. [Proper Disposal Procedures: 2-Methoxy-6-(2-
nitroethyl)phenol[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2812124/docs#proper-disposal-procedures-2-
methoxy-6-2-nitroethyl-phenol-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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